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For Researchers, Scientists, and Drug Development Professionals

Introduction
Phenoxyacetone, with the CAS registry number 621-87-4, is an aromatic ketone that serves

as a versatile intermediate in organic synthesis. Its chemical structure, featuring a phenoxy

group attached to an acetone backbone, makes it a valuable building block for the synthesis of

more complex molecules, including pharmaceuticals and agrochemicals. This guide provides a

comprehensive overview of its chemical and physical properties, detailed experimental

protocols for its synthesis, and its applications in drug development and biochemical research.

Chemical and Physical Properties
Phenoxyacetone is a combustible liquid that appears as a white to yellow or green clear liquid.

[1][2] The quantitative properties of phenoxyacetone are summarized in the tables below for

easy reference and comparison.

Table 1: Chemical Identifiers and General Properties
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Property Value Reference

CAS Number 621-87-4 [3]

Molecular Formula C₉H₁₀O₂ [3][4]

Molecular Weight 150.17 g/mol [3]

Synonyms

Phenoxy-2-propanone, 1-

Phenoxy-2-propanone, 1-

Phenoxyacetone

[3][5]

Appearance
White to Yellow to Green clear

liquid
[1][2]

Purity >97.0% (GC) [1][2]

Table 2: Physical Properties

Property Value Reference

Boiling Point 229-230 °C (lit.) [3][6]

Density 1.097 g/mL at 25 °C (lit.) [3][6]

Refractive Index (n20/D) 1.521 (lit.) [3]

Flash Point 85 °C (185 °F) - closed cup [3][6]

Solubility

Soluble in Acetone, Ether,

Chloroform (Slightly), Ethyl

Acetate (Slightly)

[1][7]

Synthesis of Phenoxyacetone
The most common and effective method for the synthesis of phenoxyacetone is the

Williamson ether synthesis. This reaction involves the nucleophilic substitution of a halide by a

phenoxide ion.

Reaction Scheme
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The overall reaction for the Williamson ether synthesis of phenoxyacetone is as follows:

Phenol Sodium
Phenoxide

+ NaOH

NaOH

Phenoxyacetone

+ Chloroacetone

Chloroacetone

NaCl

Click to download full resolution via product page

Caption: Williamson ether synthesis of Phenoxyacetone.

Experimental Protocol: Williamson Ether Synthesis
This protocol outlines a laboratory-scale synthesis of phenoxyacetone from phenol and

chloroacetone.

Materials:

Phenol

Sodium hydroxide (NaOH)

Chloroacetone

Acetone (solvent)

Diethyl ether

Anhydrous magnesium sulfate or sodium sulfate

Distilled water
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5% Sodium hydroxide solution

Equipment:

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator

Standard glassware for extraction and filtration

Procedure:

Phenoxide Formation:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve

phenol in acetone.

Slowly add a stoichiometric equivalent of sodium hydroxide to the solution while stirring.

The reaction is exothermic.

Continue stirring at room temperature until the phenol is completely converted to sodium

phenoxide.

Alkylation:

To the solution of sodium phenoxide, slowly add chloroacetone.

Heat the reaction mixture to reflux and maintain for several hours. The progress of the

reaction can be monitored by Thin Layer Chromatography (TLC).

Work-up:

After the reaction is complete, allow the mixture to cool to room temperature.
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Remove the acetone under reduced pressure using a rotary evaporator.

Partition the residue between diethyl ether and water in a separatory funnel.

Separate the organic layer and wash it sequentially with a 5% sodium hydroxide solution

(to remove any unreacted phenol) and then with distilled water until the aqueous layer is

neutral.

Drying and Evaporation:

Dry the ethereal solution over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and evaporate the diethyl ether under reduced pressure to yield the

crude phenoxyacetone.

Purification:

The crude product can be further purified by vacuum distillation to obtain pure

phenoxyacetone.

Applications in Drug Development and Research
Phenoxyacetone serves as a key intermediate in the synthesis of various pharmaceutical

compounds. Its structure allows for further chemical modifications to build more complex

molecular architectures.

Intermediate in the Synthesis of Propafenone
Phenoxyacetone is conceptually related to a key intermediate in the synthesis of

Propafenone, a class 1C anti-arrhythmic drug. The synthesis of Propafenone involves the

reaction of a phenoxy-containing propiophenone derivative with epichlorohydrin, followed by

reaction with n-propylamine. The initial propiophenone derivative can be synthesized from a

phenol derivative, highlighting the importance of the phenoxy-ketone scaffold.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1677642?utm_src=pdf-body
https://www.benchchem.com/product/b1677642?utm_src=pdf-body
https://www.benchchem.com/product/b1677642?utm_src=pdf-body
https://www.benchchem.com/product/b1677642?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phenol

Phenoxyacetone

Williamson Ether
Synthesis

Chloroacetone

Further
Modification

Series of
Reactions

Propafenone

Final Synthetic
Steps

Click to download full resolution via product page

Caption: Conceptual workflow for Propafenone synthesis.

Acetylcholinesterase Inhibition
Phenoxyacetone has been identified as a competitive inhibitor of acetylcholinesterase (AChE).

[8] AChE is a key enzyme in the central and peripheral nervous systems responsible for the

hydrolysis of the neurotransmitter acetylcholine, thus terminating the nerve impulse. Inhibition

of AChE leads to an accumulation of acetylcholine in the synaptic cleft, resulting in enhanced

cholinergic neurotransmission. This mechanism is the basis for the therapeutic effect of several

drugs used in the treatment of Alzheimer's disease and myasthenia gravis.

Synaptic Cleft Inhibition
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Acetylcholinesterase (AChE)
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Caption: Mechanism of Acetylcholinesterase inhibition.

Spectroscopic Data
The structural identification of phenoxyacetone is confirmed by various spectroscopic

methods.

Table 3: Spectroscopic Data Summary

Technique Key Features

¹H NMR

Signals corresponding to the aromatic protons

of the phenyl group, the methylene protons

adjacent to the ether oxygen, and the methyl

protons of the acetyl group.

¹³C NMR

Resonances for the carbonyl carbon, the

aromatic carbons, the methylene carbon, and

the methyl carbon.

IR Spectroscopy

Characteristic absorption bands for the C=O

stretching of the ketone, C-O-C stretching of the

ether, and aromatic C-H and C=C stretching.

Mass Spectrometry

A molecular ion peak corresponding to the

molecular weight of phenoxyacetone, along with

characteristic fragmentation patterns.

Safety and Handling
Phenoxyacetone is a combustible liquid and is harmful if inhaled.[1][2] Appropriate safety

precautions should be taken when handling this chemical.

Table 4: GHS Hazard and Precautionary Statements
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Classification Statement Code

Hazard Combustible liquid H227

Hazard Harmful if inhaled H332

Precautionary

Keep away from

heat/sparks/open flames/hot

surfaces. — No smoking.

P210

Precautionary

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

P261

Precautionary
Use only outdoors or in a well-

ventilated area.
P271

Precautionary

Wear protective

gloves/protective clothing/eye

protection/face protection.

P280

Precautionary

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing. Call

a POISON CENTER/doctor if

you feel unwell.

P304 + P340 + P312

Precautionary
Store in a well-ventilated

place. Keep cool.
P403 + P235

Precautionary

Dispose of contents/container

to an approved waste disposal

plant.

P501

It is recommended to handle phenoxyacetone in a well-ventilated fume hood while wearing

appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat. Store in a cool, dry, and well-ventilated area away from heat and ignition sources.

Conclusion
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Phenoxyacetone (CAS 621-87-4) is a valuable chemical intermediate with established

applications in organic synthesis and potential roles in medicinal chemistry. This guide has

provided a detailed overview of its properties, a practical protocol for its synthesis, and insights

into its applications. The information presented herein is intended to support researchers,

scientists, and drug development professionals in their work with this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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